N-(1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl)benzo[d][1,3]dioxole-5-carboxamide
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Overview
Description
N-(1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl)benzo[d][1,3]dioxole-5-carboxamide is a complex organic compound that belongs to the class of benzodioxole derivatives. These compounds are known for their diverse biological activities and have been studied extensively for their potential therapeutic applications .
Preparation Methods
The synthesis of N-(1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl)benzo[d][1,3]dioxole-5-carboxamide involves several steps:
Chemical Reactions Analysis
N-(1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl)benzo[d][1,3]dioxole-5-carboxamide undergoes various chemical reactions:
Reduction: Reduction reactions can be carried out using sodium borohydride or lithium aluminum hydride.
Substitution: The compound can participate in substitution reactions, particularly nucleophilic substitution, using reagents like sodium methoxide.
Cyclization: Cyclization reactions are crucial in the synthesis of this compound, involving reagents like phosphorus oxychloride.
Scientific Research Applications
N-(1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl)benzo[d][1,3]dioxole-5-carboxamide has several scientific research applications:
Anticancer Activity: The compound has shown potential anticancer activity against various cancer cell lines, including cervical, colorectal, and liver cancer.
Antioxidant Activity: It exhibits moderate antioxidant activity, making it a candidate for further studies in oxidative stress-related diseases.
Antidiabetic Potential: Some derivatives of benzodioxole have been investigated for their antidiabetic properties, showing promising results in vitro and in vivo.
Antiarrhythmic Activity: The compound has been studied for its potential antiarrhythmic effects.
Mechanism of Action
The mechanism of action of N-(1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl)benzo[d][1,3]dioxole-5-carboxamide involves several molecular targets and pathways:
Cell Cycle Arrest: The compound induces cell cycle arrest in the G2-M phase, similar to the activity of doxorubicin.
Apoptosis Induction: It promotes apoptosis in cancer cells, which is a crucial mechanism for its anticancer activity.
Enzyme Inhibition: The compound inhibits specific enzymes, such as α-amylase, which is relevant for its antidiabetic effects.
Comparison with Similar Compounds
N-(1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl)benzo[d][1,3]dioxole-5-carboxamide can be compared with other benzodioxole derivatives:
N-Phenyl-1,3-benzodioxole-5-carboxamide: This compound shares a similar core structure but differs in its substituents, leading to different biological activities.
3,4-(Methylenedioxy)phenylacetic acid: Another benzodioxole derivative with distinct properties and applications.
N-(3,4,5-trimethoxyphenyl)benzo[d][1,3]dioxole-5-carboxamide: This compound has shown antidiabetic potential and is structurally related.
This compound stands out due to its unique combination of anticancer, antioxidant, and antidiabetic activities, making it a versatile compound for further research and development.
Properties
Molecular Formula |
C20H20N2O6 |
---|---|
Molecular Weight |
384.4 g/mol |
IUPAC Name |
N-[1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl]-1,3-benzodioxole-5-carboxamide |
InChI |
InChI=1S/C20H20N2O6/c1-25-15-6-4-14(9-17(15)26-2)22-10-13(8-19(22)23)21-20(24)12-3-5-16-18(7-12)28-11-27-16/h3-7,9,13H,8,10-11H2,1-2H3,(H,21,24) |
InChI Key |
XVXPSICFSGCJHT-UHFFFAOYSA-N |
Canonical SMILES |
COC1=C(C=C(C=C1)N2CC(CC2=O)NC(=O)C3=CC4=C(C=C3)OCO4)OC |
Origin of Product |
United States |
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